Cas no 109643-95-0 (Azacyclononadecan-2-one)
Azacyclononadecan-2-one structure
Product Name:Azacyclononadecan-2-one
CAS No:109643-95-0
MF:C18H35NO
MW:281.476605653763
CID:2886993
Update Time:2023-08-10
Azacyclononadecan-2-one Chemical and Physical Properties
Names and Identifiers
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- azacyclononadecan-2-one
- Azacyclononadecan-2-one
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- Inchi: 1S/C18H35NO/c20-18-16-14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-17-19-18/h1-17H2,(H,19,20)
- InChI Key: ABTUPTPDCSVHOI-UHFFFAOYSA-N
- SMILES: O=C1CCCCCCCCCCCCCCCCCN1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 0
- Complexity: 228
- XLogP3: 6.1
- Topological Polar Surface Area: 29.1
Azacyclononadecan-2-one Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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